Cas no 1379185-80-4 (methyl 3-amino-2,2-dimethyl-cyclobutanecarboxylate)

• Product Name: methyl 3-amino-2,2-dimethyl-cyclobutanecarboxylate
• CAS No: 1379185-80-4
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 2136630
• Update Time: 2025-10-29

methyl 3-amino-2,2-dimethyl-cyclobutanecarboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-2,2-dimethylcyclobutanecarboxylate
• methyl 3-amino-2,2-dimethylcyclobutane-1-carboxylate
• VUSQBNNLIDLIBW-UHFFFAOYSA-N
• CID 56776968
• Cyclobutanecarboxylic acid, 3-amino-2,2-dimethyl-, methyl ester
• methyl 3-amino-2,2-dimethyl-cyclobutanecarboxylate

• Inchi： 1S/C8H15NO2/c1-8(2)5(4-6(8)9)7(10)11-3/h5-6H,4,9H2,1-3H3
• InChI Key： VUSQBNNLIDLIBW-UHFFFAOYSA-N
• SMILES： O(C)C(C1CC(C1(C)C)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 177
• Topological Polar Surface Area: 52.3

Additional information on methyl 3-amino-2,2-dimethyl-cyclobutanecarboxylate

Introduction to Methyl 3-amino-2,2-dimethyl-cyclobutanecarboxylate (CAS No. 1379185-80-4)

Methyl 3-amino-2,2-dimethyl-cyclobutanecarboxylate, identified by its CAS number 1379185-80-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of cyclobutane derivatives, which are known for their unique structural properties and potential applications in drug development. The presence of both an amino group and a carboxylate ester moiety makes this molecule a versatile intermediate in the synthesis of more complex pharmacophores.

The< strong>3-amino-2,2-dimethyl-cyclobutanecarboxylate moiety is particularly interesting due to its rigid cyclic structure, which can influence the conformational flexibility and binding affinity of the molecule when incorporated into larger drug candidates. The dimethyl substitution at the 2-position of the cyclobutane ring further enhances the steric environment, potentially allowing for selective interactions with biological targets. These structural features have made this compound a subject of interest in medicinal chemistry research.

In recent years, there has been a growing interest in cyclobutane derivatives as building blocks for novel therapeutic agents. The< strong>cyclobutane scaffold is known to exhibit favorable pharmacokinetic properties, including improved metabolic stability and reduced susceptibility to enzymatic degradation. This has led to its incorporation into various drug candidates targeting different therapeutic areas, such as oncology, inflammation, and central nervous system disorders.

The< strong>methyl 3-amino-2,2-dimethyl-cyclobutanecarboxylate compound itself has been explored in several synthetic pathways that aim to create more complex molecules with enhanced biological activity. For instance, it can serve as a precursor in the synthesis of peptidomimetics, where the cyclobutane ring mimics the backbone conformation of natural peptides. This approach has been particularly useful in developing protease inhibitors and other enzyme-targeting agents.

One of the most compelling aspects of< strong>Methyl 3-amino-2,2-dimethyl-cyclobutanecarboxylate is its potential application in the development of next-generation antibiotics. The structural motif present in this compound can be modified to target bacterial cell wall synthesis or other essential metabolic pathways. Recent studies have demonstrated that cyclobutane derivatives can exhibit potent activity against multidrug-resistant bacteria, making them promising candidates for future antibiotic therapies.

The synthesis of< strong>Methyl 3-amino-2,2-dimethyl-cyclobutanecarboxylate involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include cyclization reactions followed by functional group transformations such as esterification and amination. Advanced techniques like transition metal catalysis have also been employed to improve reaction efficiency and selectivity.

In terms of biological activity, preliminary studies on< strong>Methyl 3-amino-2,2-dimethyl-cyclobutanecarboxylate have shown promising results in vitro. The compound has demonstrated interactions with various biological targets, including enzymes and receptors involved in signal transduction pathways. These interactions suggest potential therapeutic applications in areas such as cancer therapy and neurodegenerative diseases.

The< strong>cas no1379185-80-4 identifier ensures that researchers can reliably obtain consistent batches of this compound for their studies. Quality control measures are essential in pharmaceutical research to ensure that synthetic intermediates meet stringent purity standards before being used in downstream applications.

The future prospects for< strong>Methyl 3-amino-2,2-dimethyl-cyclobutanecarboxylate are vast, with ongoing research exploring its role in drug discovery and development. As our understanding of molecular structure-activity relationships continues to evolve, this compound is likely to play a significant role in the design of novel therapeutics targeting a wide range of diseases.